Cas no 7283-39-8 ((cyclopentylideneamino)thiourea)

• Product Name: (cyclopentylideneamino)thiourea
• CAS No: 7283-39-8
• MF: C₆H₁₁N₃S
• MW: 157.236639261246
• CID: 977576
• PubChem ID: 690102
• Update Time: 2025-06-07

(cyclopentylideneamino)thiourea Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentylidenehydrazinecarbothioamide
• 1-Cyclopentylidenethiosemicarbazide
• Cyclopentanone thiosemicarbazone
• Cyclopentanon-thiosemicarbazon
• cyclopentylidene aminothiourea
• (cyclopentylideneamino)thiourea
• BDBM50268200
• CS-0315630
• EN300-180259
• SCHEMBL4100479
• A914701
• 7283-39-8
• Hydrazinecarbothioamide, 2-cyclopentylidene-
• MS-11550
• PD179558
• UNII-JGJ8G37R7E
• Z49561613
• F0896-0500
• Hydrazincarbothioamide, 2-cyclopentylidene-
• NSC-8269
• 2-Cyclopentylidenehydrazine-1-carboximidothioic acid
• NSC8269
• AKOS000269515
• cyclopentanonethiosemicarbazone
• 1-(Cyclopentylideneamino)thiourea
• JGJ8G37R7E
• CHEMBL483262
• DTXSID40993629
• Cyclopentanone, thiosemicarbazone
• 2-Cyclopentylidenehydrazine-1-carbothioamide
• CYCLOPENTYLIDENEAMINOTHIOUREA
• STK391362
• G63800

• MDL： MFCD00458163
• Inchi： 1S/C6H11N3S/c7-6(10)9-8-5-3-1-2-4-5/h1-4H2,(H3,7,9,10)
• InChI Key： PKHFATUAFMXAKP-UHFFFAOYSA-N
• SMILES： S=C(N)N/N=C1/CCCC/1

Computed Properties

• Exact Mass: 157.06753
• Monoisotopic Mass: 157.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• PSA: 50.41
• LogP: 1.84080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Thiosemicarbazides

Additional information on (cyclopentylideneamino)thiourea

Professional Introduction to (cyclopentylideneamino)thiourea (CAS No. 7283-39-8)

(cyclopentylideneamino)thiourea, a compound with the chemical formula C₇H₁₀N₂S, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 7283-39-8, has garnered attention due to its versatile applications in the development of novel therapeutic agents and as an intermediate in synthetic chemistry. The structural motif of (cyclopentylideneamino)thiourea incorporates both a cyclopentylidene group and a thiourea moiety, which endows it with unique reactivity and potential biological activity.

The cyclopentylideneamino part of the molecule contributes to its stability and rigidity, making it a valuable scaffold for designing complex organic molecules. This structural feature is particularly useful in medicinal chemistry, where steric and electronic properties play a crucial role in determining the efficacy of a drug candidate. In contrast, the thiourea component introduces nucleophilic sulfur atoms, which can participate in various chemical transformations, including condensation reactions, metal coordination, and biological interactions.

Recent advancements in the field of drug discovery have highlighted the importance of thiourea derivatives as pharmacophores. Studies have demonstrated that compounds containing thiourea moieties exhibit a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties. (cyclopentylideneamino)thiourea is no exception and has been explored as a potential lead compound in several research projects. Its unique structure allows for modifications at multiple positions, enabling chemists to fine-tune its properties for specific applications.

One of the most compelling aspects of (cyclopentylideneamino)thiourea is its role as a building block in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel heterocyclic structures, which are known to possess enhanced biological activity. For instance, derivatives of (cyclopentylideneamino)thiourea have been incorporated into libraries of compounds screened for their ability to inhibit enzymes involved in cancer cell proliferation. These efforts have led to the identification of several promising candidates that are currently undergoing further investigation.

The cyclopentylideneamino group also plays a critical role in modulating the pharmacokinetic properties of drug candidates. By introducing this bulky substituent, chemists can influence factors such as solubility, permeability, and metabolic stability, which are essential for the successful development of a new drug. This has made (cyclopentylideneamino)thiourea a valuable tool in structure-activity relationship (SAR) studies, where researchers systematically vary different parts of the molecule to understand how changes affect its biological activity.

In addition to its applications in drug discovery, (cyclopentylideneamino)thiourea has found utility in other areas of chemical research. For example, it has been used as a ligand in coordination chemistry, where it forms stable complexes with transition metals. These metal complexes can serve as catalysts or catalyst precursors in various organic transformations, including cross-coupling reactions and oxidation processes. The ability to tune the properties of these complexes by modifying the thiourea moiety has made them attractive for both academic and industrial applications.

The synthesis of (cyclopentylideneamino)thiourea itself is an interesting challenge that has been addressed by several research groups. One common approach involves the condensation of cyclopentanone with thiourea derivatives under appropriate conditions. This reaction typically proceeds via nucleophilic addition followed by elimination steps, yielding the desired product in good yields when optimized correctly. Recent improvements in synthetic methodologies have also enabled the preparation of enantiomerically pure forms of this compound, which are crucial for studying their stereochemical aspects in biological systems.

The growing interest in thiourea derivatives has spurred numerous computational studies aimed at understanding their electronic structure and reactivity. These studies often employ density functional theory (DFT) calculations to predict molecular properties such as HOMO-LUMO gaps, polarizabilities, and reaction barriers. By gaining insights into these properties at a theoretical level, researchers can design experiments more efficiently and predictively. This interdisciplinary approach combining experimental chemistry with computational modeling has significantly accelerated progress in this field.

In conclusion, (cyclopentylideneamino)thiourea (CAS No. 7283-39-8) is a multifaceted compound with broad applications in pharmaceutical chemistry and synthetic organic chemistry. Its unique structural features make it an excellent candidate for developing novel therapeutic agents and for use as an intermediate in complex syntheses. The cyclopentylideneamino group provides stability and steric control, while the thiourea moiety offers reactivity for further functionalization. As research continues to uncover new applications for this compound, it is likely to remain an important tool for chemists working on both fundamental studies and drug development projects.